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Compound of Interest

Compound Name: H-Gly-Gly-Met-OH

Cat. No.: B098633 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount when handling chemical reagents. This guide

provides immediate, essential safety and logistical information for the handling and disposal of

the tripeptide H-Gly-Gly-Met-OH. Adherence to these procedures will help mitigate risks and

ensure environmental responsibility.

While specific hazard data for H-Gly-Gly-Met-OH is not readily available, it is prudent to treat

this peptide with the same care as all laboratory chemicals of unknown toxicity.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling H-Gly-Gly-Met-OH.[1][2]

This includes:
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PPE Category Item Standard/Requirement

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must be marked with "Z87" to

signify adherence to ANSI

Z87.1 standards.[3]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard.[3]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double

gloving may be necessary for

added protection. Gloves

should be removed and

replaced immediately after any

contact with the peptide.[3]

Body Protection Laboratory Coat

Standard lab coats are

required to protect skin and

clothing.[3]

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of lyophilized peptide to avoid

inhalation of dust particles.[3]

General Laboratory Attire
Long Pants and Closed-Toe

Shoes

Minimum attire for working in a

laboratory where hazardous

materials are present.[3]

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and integrity of H-Gly-Gly-Met-
OH.

Handling Lyophilized Peptide:
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Due to the hygroscopic nature of peptides, allow the container to warm to room temperature

in a desiccator before opening to prevent moisture absorption.

Weigh the lyophilized powder quickly in a controlled and well-ventilated environment, such

as a fume hood, to minimize exposure to air, moisture, and to avoid inhalation of dust

particles.[2]

Dissolving the Peptide:

Use an appropriate solvent as determined by the experimental protocol.

Sonication in a water bath can aid in dissolving the peptide, but avoid excessive heating.

Storage:

Lyophilized Peptide: For long-term storage, keep at -20°C or colder in a tightly sealed

container away from light.

Peptide in Solution: It is not recommended to store peptides in solution for long periods. If

necessary, create single-use aliquots and store them frozen at -20°C or -80°C to avoid

repeated freeze-thaw cycles. Stock solutions at -80°C may be stable for up to 6 months,

while at -20°C, they should be used within a month.[4]

Disposal Plan
All waste containing H-Gly-Gly-Met-OH should be treated as chemical waste.[3]

Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid H-Gly-Gly-Met-OH, as well as contaminated

consumables like weighing paper, pipette tips, and gloves, in a dedicated, leak-proof, and

clearly labeled solid chemical waste container.[2] Avoid creating dust when handling solid

waste.[3]

Liquid Waste: Contaminated solutions should be collected in a labeled, leak-proof container.

Do not discharge into the environment without proper handling.
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Segregation: Do not mix peptide waste with other waste streams unless explicitly permitted

by your institution's Environmental Health & Safety (EHS) guidelines. Keep it separate from

solvents, acids, bases, and other reactive chemicals.[2]

Disposal Procedure:

Consult Institutional EHS: Your institution's EHS office is the primary resource for specific

disposal guidance and regulations that apply to your location. Always consult with them

before proceeding with disposal.[2]

Labeling: Ensure all waste containers are clearly labeled with the contents.

Professional Disposal: Arrange for the pickup and disposal of the chemical waste through

your institution's EHS office, which will be handled by a licensed hazardous waste disposal

service.[2] One recommended method for disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[3]

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air and keep them

comfortable. Seek medical attention.

Skin Contact
Wash the affected area with plenty of water. If

irritation persists, seek medical attention.[3]

Eye Contact
Rinse eyes cautiously with plenty of water. If

irritation persists, seek medical attention.[3]

Ingestion
Rinse the mouth with water and seek medical

attention.[3]

Experimental Workflow
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Caption: Workflow for handling, storage, and disposal of H-Gly-Gly-Met-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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